Cas no 51154-10-0 (4,5-Epoxy-17β-hydroxy-5-androstan-3-one)

• Product Name: 4,5-Epoxy-17β-hydroxy-5-androstan-3-one
• CAS No: 51154-10-0
• MF: C₁₉H₂₈O₃
• MW: 304.423826217651
• CID: 1064516
• PubChem ID: 14779100
• Update Time: 2025-04-20

4,5-Epoxy-17β-hydroxy-5-androstan-3-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Epoxy-17β-hydroxy-5-androstan-3-one
• (1S,2R,11S,12S,15S,16S)-15-Hydroxy-2,16-dimethyl-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadecan-5-one
• A-hydroxy-5-androstan-3-one
• 51154-10-0
• 4,5-Epoxy-17
• (17beta)-4,5-Epoxy-17-hydroxy-androstan-3-one
• SCHEMBL3821062
• (17ss)-4,5-Epoxy-17-hydroxy-androstan-3-one
• 4,5-Epoxy-17b-hydroxy-5-androstan-3-one

• Inchi： 1S/C19H28O3/c1-17-8-6-13-11(12(17)3-4-15(17)21)5-10-19-16(22-19)14(20)7-9-18(13,19)2/h11-13,15-16,21H,3-10H2,1-2H3/t11-,12-,13-,15-,16?,17-,18+,19?/m0/s1
• InChI Key： FNRMBSNOUHBOND-KATRXDCTSA-N
• SMILES： O1C2C(CC[C@]3(C)[C@H]4CC[C@]5(C)[C@H](CC[C@H]5[C@@H]4CCC132)O)=O

Computed Properties

• Exact Mass: 304.20384475g/mol
• Monoisotopic Mass: 304.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids